(R)-2-amino-2-(4-ethoxyphenyl)ethan-1-ol

• IUPAC Name: (2R)-2-amino-2-(4-ethoxyphenyl)ethanol
• InChI: InChI=1S/C10H15NO2/c1-2-13-9-5-3-8(4-6-9)10(11)7-12/h3-6,10,12H,2,7,11H2,1H3/t10-/m0/s1
• InChI Key: LKPQDUDJZDZRJS-JTQLQIEISA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(CO)N
• Isomeric SMILES: CCOC1=CC=C(C=C1)[C@H](CO)N
• Molecular Formula: C10H15NO2
• Molecular Weight: 181.23 g/mol

Description

(R)-2-amino-2-(4-ethoxyphenyl)ethan-1-ol, also known as R-Phenibut, is a chemical compound that belongs to the family of nootropic drugs. It is a derivative of the naturally occurring neurotransmitter γ-aminobutyric acid (GABA) and has been shown to have anxiolytic and cognitive-enhancing effects. In

Mechanism of Action

(R)-2-amino-2-(4-ethoxyphenyl)ethan-1-ol is believed to exert its effects by binding to GABA receptors in the brain. It has been shown to increase the release of GABA and to enhance the activity of GABA receptors. This leads to a reduction in neuronal excitability and a calming effect on the brain.
Biochemical and Physiological Effects
(R)-2-amino-2-(4-ethoxyphenyl)ethan-1-ol has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its anxiolytic and mood-enhancing effects. (R)-2-amino-2-(4-ethoxyphenyl)ethan-1-ol has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

(R)-2-amino-2-(4-ethoxyphenyl)ethan-1-ol has a number of advantages for use in lab experiments. It is relatively easy to synthesize and is readily available. It has also been extensively studied, so there is a wealth of information available on its effects and mechanisms of action. However, there are also some limitations to its use. (R)-2-amino-2-(4-ethoxyphenyl)ethan-1-ol has been shown to have a narrow therapeutic window, meaning that the difference between a therapeutic dose and a toxic dose is small. This can make it difficult to use in lab experiments.

Future Directions

There are a number of future directions for research on (R)-2-amino-2-(4-ethoxyphenyl)ethan-1-ol. One area of interest is its potential use in the treatment of anxiety and other neurological disorders. Further studies are needed to determine the optimal dosage and duration of treatment. Another area of interest is its mechanism of action. More research is needed to fully understand how (R)-2-amino-2-(4-ethoxyphenyl)ethan-1-ol exerts its effects on the brain. Finally, there is a need for more studies on the long-term effects of (R)-2-amino-2-(4-ethoxyphenyl)ethan-1-ol use, particularly in humans.

Scientific Research Applications

(R)-2-amino-2-(4-ethoxyphenyl)ethan-1-ol has been extensively studied for its anxiolytic and cognitive-enhancing effects. It has been shown to improve memory and learning in animal models and to reduce anxiety and stress in humans. (R)-2-amino-2-(4-ethoxyphenyl)ethan-1-ol has also been investigated for its potential use in the treatment of alcohol withdrawal syndrome and other neurological disorders.